- Preparation of (4S,5R)-3-benzoyl-2-(4-methoxyphenyl)-4-phenyl-5-oxazoline carboxylic acid derivatives, China, , ,
Cas no 2499962-36-4 ((4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid)
2499962-36-4 structure
Product Name:(4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid
CAS No:2499962-36-4
MF:C20H21NO4
MW:339.38504576683
CID:5687544
Update Time:2024-02-02
(4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- (4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid
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- Inchi： 1S/C20H21NO4/c1-13(2)19-21(18(22)15-11-7-4-8-12-15)16(17(25-19)20(23)24)14-9-5-3-6-10-14/h3-13,16-17,19H,1-2H3,(H,23,24)/t16-,17+,19?/m0/s1
- InChI Key： AZDLSPPEJHOUJN-PZEDNMLSSA-N
- SMILES： O1[C@@H](C(O)=O)[C@H](C2=CC=CC=C2)N(C(=O)C2=CC=CC=C2)C1C(C)C
Experimental Properties
- Density: 1.227±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 545.1±50.0 °C(Predicted)
- pka: 2.94±0.60(Predicted)
(4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Pyridinium p-toluenesulfonate Solvents: Toluene ; 6 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 25 °C; 3 h, 25 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 25 °C; 3 h, 25 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, 25 °C
Reference
(4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid Raw materials
(4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid Preparation Products
(4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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